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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B15616451

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of GBR 12783 stock solutions for use in cell culture experiments. GBR 12783 is a potent and
selective dopamine uptake inhibitor, making it a valuable tool for research in neuroscience and
pharmacology.[1][2][3] Adherence to this protocol will help ensure the consistency and
reproducibility of experimental results.

Physicochemical and Solubility Data

A thorough understanding of the physicochemical properties of GBR 12783 is crucial for its
effective use. The following table summarizes key data for GBR 12783 dihydrochloride, the
common commercially available salt.
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Property Value Source

1-(2-Diphenylmethoxyethyl)-4-
Chemical Name (3-phenyl-2-propenyl)-
piperazine dihydrochloride

Molecular Formula C2sH32N20-2HCI
Molecular Weight 485.5 g/mol
Purity 298% (HPLC)
Appearance White to off-white solid [2]
N DMSO: = 24.27 mg/mL (= 50
Solubility
mM)
Storage (Solid) Desiccate at -20°C [1]

Experimental Protocol: Preparing GBR 12783 Stock
Solutions

This protocol details the preparation of a 10 mM stock solution of GBR 12783 in DMSO.
Materials:

» GBR 12783 dihydrochloride powder

¢ Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile, amber microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Sterile pipette tips

o Vortex mixer

e Optional: Ultrasonic bath, 37°C water bath
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Procedure:

Aseptic Technique: To prevent contamination, perform all steps under sterile conditions in a
laminar flow hood.

» Equilibration: Before opening, allow the vial of GBR 12783 powder to equilibrate to room
temperature to prevent moisture condensation.

e Weighing: Accurately weigh the desired amount of GBR 12783 powder using a calibrated
analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out 4.855 mg of GBR
12783 dihydrochloride.

e Dissolution:
o Transfer the weighed GBR 12783 to a sterile amber tube.

o Add the calculated volume of DMSO to achieve a 10 mM concentration (e.g., 1 mL for
4.855 mg).

o Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

o If necessary, gentle warming in a 37°C water bath or sonication can aid dissolution.[4]
Ensure the solution is clear and free of particulates before use.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile, amber cryovials.[2]

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2] Ensure
the tubes are tightly sealed to prevent solvent evaporation and moisture absorption.

Experimental Workflow

The following diagram illustrates the workflow for preparing and using GBR 12783 stock
solutions in cell culture experiments.
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Caption: Workflow for GBR 12783 stock solution preparation and use.

Mechanism of Action: Dopamine Reuptake
Inhibition

GBR 12783 is a potent and selective inhibitor of the dopamine transporter (DAT).[5] By binding
to DAT on the presynaptic membrane of dopaminergic neurons, it blocks the reuptake of

dopamine from the synaptic cleft. This leads to an increased concentration and prolonged
presence of dopamine in the synapse, thereby enhancing dopaminergic signaling.

The following diagram illustrates the simplified signaling pathway affected by GBR 12783.
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Caption: Simplified signaling pathway of GBR 12783 action.

Dilution to Working Concentrations

For cell culture experiments, the 10 mM DMSO stock solution must be further diluted to the
final desired working concentration in the cell culture medium.

Important Considerations:

o Vehicle Control: Always include a vehicle control in your experiments, which consists of the
cell culture medium with the same final concentration of DMSO used for the highest
concentration of GBR 12783. This is crucial to account for any potential effects of the solvent
on the cells.

o Final DMSO Concentration: It is recommended to keep the final concentration of DMSO in
the cell culture medium below 0.1% to avoid solvent-induced cytotoxicity or off-target effects.
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o Serial Dilutions: To achieve low micromolar or nanomolar working concentrations, it is
advisable to perform serial dilutions of the stock solution. For example, to prepare a 10 uM
working solution from a 10 mM stock, you can first prepare an intermediate dilution (e.g., 1
mM or 100 pM) in cell culture medium.

e Procedure:

o Thaw a single aliquot of the 10 mM GBR 12783 stock solution at room temperature.

o Prepare an intermediate dilution if necessary.

o Add the appropriate volume of the stock or intermediate solution to the pre-warmed
complete cell culture medium. For instance, to make 1 mL of a 10 uM working solution
from a 10 mM stock, add 1 pL of the stock solution to 999 uL of cell culture medium.

o Gently mix the final working solution by pipetting or inverting the tube.

o Add the diluted GBR 12783 solutions to your cell cultures and incubate for the desired
experimental duration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15616451#preparing-gbr-12783-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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